Cas no 1261598-49-5 (2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol
• CAS No: 1261598-49-5
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 4983474
• Update Time: 2025-10-31

2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol

• Inchi： 1S/C14H12F3NO2/c1-20-13-12(10(8-19)6-7-18-13)9-2-4-11(5-3-9)14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： DCJXVTNFSFLVOI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=NC=CC=1CO)OC)(F)F

Computed Properties

• Exact Mass: 283.08201311 g/mol
• Monoisotopic Mass: 283.08201311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.24
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol

Professional Introduction to 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261598-49-5)

2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol, with the CAS number 1261598-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group, a phenyl ring substituted with a trifluoromethyl group, and a hydroxymethyl group on the pyridine core, contribute to its unique chemical properties and reactivity.

The trifluoromethyl group attached to the phenyl ring is a key structural element that enhances the metabolic stability and lipophilicity of the compound. This characteristic makes it an attractive candidate for further exploration in medicinal chemistry, as it can improve pharmacokinetic profiles such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the pyridine core is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The compound 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol has been investigated for its potential applications in multiple therapeutic areas. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The methoxy and hydroxymethyl groups on the pyridine ring can serve as hydrogen bond donors or acceptors, which is crucial for binding to biological targets with high affinity.

The 4-(trifluoromethyl)phenyl moiety is particularly noteworthy due to its ability to modulate electronic properties and influence binding interactions. This substitution pattern has been widely used in drug discovery to enhance binding affinity and selectivity. The trifluoromethyl group, in particular, is known for its ability to increase metabolic stability by resisting oxidative degradation. This property is especially valuable in the development of long-acting pharmaceuticals where prolonged half-life is desired.

The synthesis of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in developing new drug candidates.

In the realm of computational chemistry, molecular modeling techniques have been utilized to predict the binding modes of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol with potential biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process by identifying promising candidates before conducting costly experimental validations.

The pharmacological profile of this compound has been further explored through in vitro and in vivo studies. Initial findings suggest that it may exhibit significant therapeutic potential in areas such as oncology and immunology. The ability of this molecule to interact with key biological pathways makes it a promising lead for further development. However, additional research is needed to fully elucidate its mechanism of action and assess its safety profile.

The development of novel pharmaceuticals is an iterative process that involves continuous refinement based on experimental data. As our understanding of biological systems evolves, so does our capacity to design molecules with enhanced efficacy and minimal side effects. The case of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol exemplifies how interdisciplinary approaches combining synthetic chemistry, computational modeling, and pharmacological studies can lead to breakthroughs in drug discovery.

In conclusion, 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-methanol represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As scientific methodologies continue to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.